methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate

• IUPAC Name: methyl 8-methyl-4-(3-methylanilino)quinoline-2-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-12-6-4-8-14(10-12)20-16-11-17(19(22)23-3)21-18-13(2)7-5-9-15(16)18/h4-11H,1-3H3,(H,20,21)
• InChI Key: GAFPPJFPTKOWHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC(=NC3=C(C=CC=C23)C)C(=O)OC
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Quinolines are important compounds due to their variety of applications in medicinal, synthetic organic chemistry as well as in the field of industrial chemistry. They are essential heterocyclic compounds and are vital scaffolds for leads in drug discovery.

Synthesis Analysis

There are several synthesis protocols reported in the literature for the construction of quinoline derivatives. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Other methods involve transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions, and green reaction protocols.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety, with the molecular formula C9H7N.

Chemical Reactions Analysis

Quinoline derivatives can be synthesized via various chemical reactions. For example, a one-pot synthesis of 4-ethoxy-l,2,3,4-tetrahydroquinoline from a heterogeneous solution of nitroarene, ethanol, and TiO2 upon irradiation of UV light has been reported.

Mechanism of Action

M8M4QC has been shown to interact with a variety of proteins and enzymes, including cytochrome P450, phosphodiesterase, and protein kinase C. It has also been shown to modulate the activity of these proteins and enzymes, and to affect their expression levels. In addition, M8M4QC has been shown to interact with various receptors, including the muscarinic acetylcholine receptor and the serotonin receptor, and to modulate their activity.
Biochemical and Physiological Effects
M8M4QC has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and proteins, and to affect their expression levels. In addition, M8M4QC has been shown to bind to various receptors, including the muscarinic acetylcholine receptor and the serotonin receptor, and to modulate their activity. Furthermore, M8M4QC has been shown to affect the levels of various neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

M8M4QC has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. In addition, it is relatively non-toxic and has a low cost. However, M8M4QC also has several limitations for use in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of light and oxygen.

Future Directions

There are several potential future directions for M8M4QC. It could be used as a starting point for the synthesis of novel compounds with potential therapeutic applications. In addition, it could be used to study the mechanism of action of various enzymes and proteins, and to develop inhibitors of their activity. Furthermore, it could be used to study the interaction between various receptors and to develop agonists or antagonists of their activity. Finally, it could be used to study the effects of various neurotransmitters, and to develop drugs that modulate their levels.

Synthesis Methods

M8M4QC can be synthesized using a variety of methods, including the reaction of 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylic acid and methyl iodide. The reaction is carried out in a solvent such as dichloromethane at room temperature, and the product is then purified by recrystallization. In addition, M8M4QC can also be synthesized by the reaction of 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylic acid and methyl bromide in a solvent such as dichloromethane, followed by recrystallization.

Scientific Research Applications

M8M4QC has been studied for its potential applications in scientific research. It has been used as a model compound for various biological processes, including enzyme-catalyzed reactions and signal transduction pathways. In addition, its structure has been used to design novel compounds for drug discovery, and it has been used as a starting point for the synthesis of various compounds with potential therapeutic applications.